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Compound of Interest

Compound Name: 3-Methoxyphenylacetone

Cat. No.: B143000 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 3-
Methoxyphenylacetone. It is imperative for all laboratory personnel to consult their institution's

Environmental Health and Safety (EHS) department and adhere to all local, regional, and

national regulations concerning chemical waste disposal.

The proper disposal of chemical waste is a critical aspect of laboratory safety and

environmental responsibility. For 3-Methoxyphenylacetone, while some safety data sheets

(SDS) indicate it is not considered hazardous under the 2012 OSHA Hazard Communication

Standard, others classify it as a substance that can cause serious eye and respiratory

irritation[1][2][3]. Furthermore, it is noted that the toxicological properties have not been fully

investigated[1]. Therefore, as a precautionary measure, 3-Methoxyphenylacetone and any

materials contaminated with it should be treated as hazardous waste. All chemical waste must

be disposed of through an approved EHS program and should never be discarded in regular

trash or poured down the drain.[4][5][6]

Essential Safety and Handling
Before handling 3-Methoxyphenylacetone for disposal, ensure you are wearing the

appropriate Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166[1][3].
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Hand Protection: Use appropriate chemical-resistant gloves. Gloves should be inspected

before use and removed using the proper technique to avoid skin contact[2][7].

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and other protective

garments to prevent skin exposure[1][8].

Ventilation: Handle the chemical in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of vapors[2].

Step-by-Step Disposal Protocol
The disposal of 3-Methoxyphenylacetone must be managed systematically to ensure safety

and compliance.

Step 1: Waste Characterization All chemical waste generators must determine if a discarded

chemical is classified as hazardous waste.[1][2] This involves assessing whether the waste

exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed

by the Environmental Protection Agency (EPA).[6][9] Given the potential for irritation and

incomplete toxicological data, it is university policy to assume all chemical wastes are

hazardous.[9]

Step 2: Proper Containerization

Select a Compatible Container: Use a container that is chemically compatible with 3-
Methoxyphenylacetone and in good condition, with no leaks or rust.[10] Plastic containers

are often preferred to glass when compatibility is not an issue.[4] The container must have a

securely fitting lid or cap.[10]

Avoid Food Containers: Never use food-grade containers, such as milk jugs, for chemical

waste storage.[9]

Step 3: Accurate Labeling Proper labeling is crucial for safety and regulatory compliance.

"Hazardous Waste" Tag: As soon as waste is added, the container must be labeled with an

official EHS "Hazardous Waste" tag.[4][6][10]

Complete Information: The label must include the following details[4]:
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The full, unabbreviated chemical name: "3-Methoxyphenylacetone". For mixtures, list all

components and their approximate percentages.

The quantity of waste in the container.

The date of waste generation.

The specific location of origin (e.g., building and room number).

The name and contact number of the Principal Investigator or responsible person.

Check marks for appropriate hazard pictograms, if applicable.

Step 4: Safe Storage

Designated Area: Store waste containers in a designated, well-ventilated satellite

accumulation area within the laboratory.

Segregation: Keep incompatible waste streams segregated to prevent dangerous reactions.

[6][10] 3-Methoxyphenylacetone should be kept away from strong oxidizing agents and

strong bases.[3]

Secondary Containment: Store all hazardous waste containers in secondary containment

trays or bins to contain potential leaks or spills.[6]

Keep Containers Closed: Waste containers must remain sealed at all times, except when

adding waste.[4][9][10]

Step 5: Arrange for Disposal

Contact EHS: Once the container is full or the waste is no longer being generated, submit a

chemical waste collection request to your institution's EHS office.[4][6]

Do Not Transport: Laboratory personnel should not transport hazardous waste. Trained EHS

staff will collect the waste directly from your lab.[6]

Summary of Chemical Properties
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The following table summarizes key quantitative data for 3-Methoxyphenylacetone, compiled

from various safety data sheets.

Property Value Source

Molecular Formula C₁₀H₁₂O₂ [8][11]

Molecular Weight 164.20 g/mol [11]

Appearance Yellow Liquid [1][8]

Boiling Point 258 - 260 °C (496.4 - 500 °F) [1]

Flash Point > 110 °C (> 230 °F) [1]

Specific Gravity 1.067 [3]

CAS Number 3027-13-2 [1][7][8][11]

Experimental Protocols
Spill Cleanup Procedure: In the event of a spill, follow these steps:

Ensure adequate ventilation and wear appropriate PPE.[2]

Prevent the spill from spreading or entering drains, waterways, or soil.[2]

Absorb the spilled liquid with an inert, non-combustible material such as vermiculite, sand, or

earth.

Carefully sweep or vacuum the absorbed material and place it into a suitable, sealed, and

properly labeled container for disposal as hazardous waste.[2][8]

Clean the spill area thoroughly.

Empty Container Disposal: An empty container that previously held 3-Methoxyphenylacetone
must be managed carefully.

Triple-rinse the container with a suitable solvent (e.g., water or another solvent capable of

removing the chemical residue).[6][10]
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Collect all rinsate from the rinsing process. This rinsate must be treated as hazardous waste

and placed in a properly labeled waste container.[6][10]

After triple-rinsing, deface or remove the original chemical label from the container.[6][10]

The clean, air-dried container may then be disposed of in the regular trash, provided the cap

is removed.[6][10] Always confirm this final step with your local EHS guidelines.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3-Methoxyphenylacetone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Containment & Labeling

Interim Storage

Final Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Methoxyphenylacetone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b143000?utm_src=pdf-body-img
https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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